Cas no 105624-86-0 (5HPP-33)

• Product name: 5HPP-33
• CAS No: 105624-86-0
• MF: C₂₀H₂₁NO₃
• Molecular Weight: 323.38564
• CID: 1156977
• PubChem ID: 329815265

5HPP-33 Properties

Names and Identifiers

• 2-[2,6-di(propan-2-yl)phenyl]-5-hydroxyisoindole-1,3-dione
• 5HPP-33
• AGN-PC-00EURX
• SureCN173289
• DSSTox_CID_26970
• DSSTox_RID_82029
• DSSTox_GSID_46970
• CHEMBL313952
• CTK8F1056
• CHEBI:243980
• 2-[2,6-bis(1-Methylethyl)phenyl]-5-hydroxy-1H-isoindole-1,3(2H)-dione
• 5-Hydroxy-2-(2,6-diisopropylphenyl)-1H-isoindole-1,3-dione
• AKOS040747630
• DTXSID1046970
• 105624-86-0
• DTXCID9026970
• NS00015606
• CAS-105624-86-0
• SCHEMBL173289
• 1H-Isoindole-1,3(2H)-dione, 2-(2,6-bis(1-methylethyl)phenyl)-5-hydroxy-
• 5SZ69PBV5B
• Tox21_300631
• NCGC00261929-01
• 5HPP-33, >=98% (HPLC), solid
• 2(-2,6diisopropylphenyl)-5-hydroxy-1h-isoindole-1,3-dione
• NCGC00248115-01
• BDBM50075328
• NCGC00254282-01
• CCG-222548
• NCGC00248115-04
• 2-(2,6-Bis(1-methylethyl)phenyl)-5-hydroxy-1H-isoindole-1,3(2H)-dione
• HMS3263J10
• 2-(2,6-diisopropylphenyl)-5-hydroxyisoindoline-1,3-dione
• SDCCGSBI-0633813.P001
• 2-(2,6-diisopropylphenyl)-5-hydroxy-1H-isoindole-1,3-dione
• J-001460
• UNII-5SZ69PBV5B
• 2-(2,6-Diisopropyl-phenyl)-5-hydroxy-isoindole-1,3-dione
• LP01244
• Tox21_501244
• 5-Hydroxy-(2,6-diisopropylphenyl)-1H-isoindole-1,3-dione
• HY-114545
• CS-0063393
• 2-(2,6-diisopropylphenyl)-5-hydroxy-1H-isoindole-1,3(2H)-dione
• AP-676/40890463

• MDL： MFCD03085294
• Inchi： InChI=1S/C20H21NO3/c1-11(2)14-6-5-7-15(12(3)4)18(14)21-19(23)16-9-8-13(22)10-17(16)20(21)24/h5-12,22H,1-4H3
• InChIKey： LAKWINYVWJPHQW-UHFFFAOYSA-N
• SMILES： CC(C)C1=C(C(=CC=C1)C(C)C)N2C(=O)C3=C(C2=O)C=C(C=C3)O

Computed Properties

• 精确分子量: 323.15223
• 同位素质量: 323.15214353g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 1
• 氢键受体数量: 3
• 重原子数量: 24
• 可旋转化学键数量: 3
• 复杂度: 485
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 4.4
• 拓扑分子极性表面积: 57.6Ų

Experimental Properties

• PSA: 57.61

5HPP-33 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H410
• Warning Statement： P273-P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 50/53
• Safety Instruction： 60-61
• Dangerous Mark：
• 储存条件：2-8°C